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Compound of Interest

Compound Name: Gadolinium sulfate

Cat. No.: B137949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of gadolinium(lll) sulfate octahydrate
(Gd2(S04)3-8H20), a key inorganic compound with significant applications in materials science
and as a precursor in medical imaging contrast agents. This document details its chemical and
physical properties, provides experimental protocols for its synthesis and analysis, and
presents quantitative data in a structured format for ease of reference.

Chemical Identity and Properties

Gadolinium(lll) sulfate octahydrate is a hydrated salt of gadolinium, a rare-earth metal.[1] It
typically presents as a white crystalline solid and is soluble in water.[2] The presence of eight
water molecules in its crystal lattice is a defining characteristic of its common form.[1]

Physicochemical Data

A summary of the key physical and chemical properties of gadolinium(lll) sulfate octahydrate is
presented in the table below.
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Property Value

Chemical Formula Gd2(S04)3-8H20
Molecular Weight 746.81 g/mol [3]
Appearance White crystalline solid[1][4]
Density 3.01 g/cm?3 at 25 °C[1][4]

Solubilit Soluble in cold water; solubility decreases with
olubili
Y increasing temperature.[4]

Crystal System Monoclinic[5][6]

Crystallographic Data

The crystal structure of gadolinium(lll) sulfate octahydrate has been determined by X-ray
diffraction. The compound crystallizes in a monoclinic system.[5][6]

Crystallographic Parameter Value
Crystal System Monoclinic[5][6]
Space Group C2/c[6]

a=13.531(7) A, b =6.739(2) A, c = 18.294(7)
Al6]

Lattice Constants

B = 102.20(8)°[6]

Experimental Protocols
Synthesis of Gadolinium(lll) Sulfate Octahydrate

A standard and reliable method for the laboratory synthesis of gadolinium(lll) sulfate
octahydrate involves the reaction of gadolinium(lll) oxide with dilute sulfuric acid.[2][4][7]

Materials:

e Gadolinium(lll) oxide (Gd203, 99.9% purity)
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e Dilute sulfuric acid (H2SOa4)

e Deionized water

» Heating plate with magnetic stirrer

» Beakers and standard laboratory glassware
« Filtration apparatus

Procedure:

o Gadolinium(lll) oxide is dissolved in dilute sulfuric acid with heating and stirring. The reaction
proceeds according to the following equation: Gd203 + 3H2S04 + 5H20 -
Gd2(S04)3-8H20[4]

o After complete dissolution of the gadolinium oxide, the resulting solution is concentrated by
slow evaporation at approximately 333 K to achieve saturation.[8]

e The saturated solution is then allowed to cool, promoting the crystallization of gadolinium(lil)
sulfate octahydrate.

e The crystalline product is collected by filtration, washed with a small amount of cold
deionized water, and subsequently with acetone.[8]

o The purified crystals are then dried in air and stored in a desiccator to prevent efflorescence
or deliquescence.[8]

Thermal Analysis

The thermal decomposition of gadolinium(lll) sulfate octahydrate can be investigated using
thermogravimetric analysis (TGA) and differential thermal analysis (DTA). The process occurs
in distinct stages, beginning with dehydration followed by the decomposition of the anhydrous
salt at higher temperatures.[1][8]

Experimental Conditions:
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e Atmosphere: The analysis can be conducted under an inert atmosphere (e.g., nitrogen) or in
air.[8]

o Temperature Range: A typical temperature range for analysis is from room temperature up to
1773 K.[8]

Thermal Decomposition Pathway: The thermal decomposition of gadolinium(lll) sulfate
octahydrate proceeds through the following key stages:

Temperature Range

. Decomposition Observed Mass Calculated Mass
(Nitrogen
Step Loss (%) Loss (%)
Atmosphere)
Gd2(S04)3-:8H20 —
373-473K Gd2(S04)3-H20 + 16.71 16.88

7H20

Gdz2(S04)3-H20 -
473 -673 K 2.41 2.41
Gdz2(S0a4)s + H20

Gd2(S04)s ~
1256 K (Gd0O)2S0a4 + 2S02 + 21.43 21.44
02

(Gd0)2S04 — Gd20s3
1455 K 10.86 10.72
+ SOz + %202

Data adapted from Tomaszewicz et al. (2010).[8]

X-ray Diffraction (XRD) Analysis

Powder X-ray diffraction is a fundamental technique for confirming the crystal structure and
phase purity of synthesized gadolinium(lll) sulfate octahydrate.

Experimental Parameters:

« Radiation Source: Co Ka radiation (A = 1.79021 A) is a suitable X-ray source.[5]
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« Data Acquisition: A step-scanning method can be employed with a count time of 1 second
per step.[5]

Structural Representation

The chemical formula of gadolinium(lll) sulfate octahydrate, Gd2(S0a4)3-8H20, represents a
complex ionic structure. A simplified logical relationship between the constituent ions and water
molecules can be visualized.
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Caption: Logical components of Gadolinium(lll) Sulfate Octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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